Cas no 90711-99-2 (ACETIC ACID, [(AZIDOACETYL)AMINO](DIETHOXYPHOSPHINYL)-, METHYL ESTER)

ACETIC ACID, [(AZIDOACETYL)AMINO](DIETHOXYPHOSPHINYL)-, METHYL ESTER structure
90711-99-2 structure
Product Name:ACETIC ACID, [(AZIDOACETYL)AMINO](DIETHOXYPHOSPHINYL)-, METHYL ESTER
CAS No:90711-99-2
MF:C9H17N4O6P
MW:308.228242635727
CID:3342024
PubChem ID:165345208
Update Time:2025-04-21

ACETIC ACID, [(AZIDOACETYL)AMINO](DIETHOXYPHOSPHINYL)-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • ACETIC ACID, [(AZIDOACETYL)AMINO](DIETHOXYPHOSPHINYL)-, METHYL ESTER
    • 90711-99-2
    • DTXSID401159486
    • Inchi: 1S/C9H17N4O6P/c1-4-18-20(16,19-5-2)8(9(15)17-3)12-7(14)6-11-13-10/h8H,4-6H2,1-3H3,(H,12,14)
    • InChI Key: XOUYYPJVOSQHEZ-UHFFFAOYSA-N
    • SMILES: P(C(C(=O)OC)NC(CN=[N+]=[N-])=O)(=O)(OCC)OCC

Computed Properties

  • Exact Mass: 308.08857127Da
  • Monoisotopic Mass: 308.08857127Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 10
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 105Ų
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